Cas no 51175-81-6 (1-Bromo-1-nitrocyclobutane)

1-Bromo-1-nitrocyclobutane is a halogenated nitroalkane featuring a cyclobutane backbone, with bromine and nitro functional groups positioned at the same carbon. This compound is of interest in synthetic organic chemistry due to its reactive nature, serving as a versatile intermediate for cyclobutane ring functionalization. The presence of both bromine and nitro groups enables selective transformations, including nucleophilic substitutions and cycloaddition reactions. Its strained ring structure contributes to unique reactivity patterns, making it valuable for constructing complex cyclic frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity. Applications include pharmaceutical and materials research, where precise cyclobutane derivatization is required.

1-Bromo-1-nitrocyclobutane structure

Product Name:1-Bromo-1-nitrocyclobutane

CAS No:51175-81-6

MF:C₄H₆BrNO₂

MW:179.999940395355

MDL:MFCD27986827

CID:2083665

PubChem ID:13703972

Update Time:2025-06-08

1-Bromo-1-nitrocyclobutane Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-1-nitrocyclobutane
- Cyclobutane, 1-bromo-1-nitro-
- SY029234
- EN300-1588544
- 51175-81-6
- MFCD27986827
- DS-021512
- AC1297
- AS-59776
- BCA17581
- DTXSID901311229
- AKOS037645288
- MDL： MFCD27986827
- Inchi： 1S/C4H6BrNO2/c5-4(6(7)8)2-1-3-4/h1-3H2
- InChI Key： HVPMGMYXQOVLBD-UHFFFAOYSA-N
- SMILES： BrC1(CCC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 178.95819g/mol
Monoisotopic Mass: 178.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 45.8

1-Bromo-1-nitrocyclobutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR470936-1g	1-Bromo-1-nitrocyclobutane	51175-81-6		1g	£343.00	2023-09-02
abcr	AB526677-250 mg	1-Bromo-1-nitrocyclobutane; .	51175-81-6		250MG	€228.60	2023-07-11
abcr	AB526677-1 g	1-Bromo-1-nitrocyclobutane; .	51175-81-6		1g	€439.20	2023-07-11
abcr	AB526677-5 g	1-Bromo-1-nitrocyclobutane; .	51175-81-6		5g	€1,245.50	2022-08-31
Chemenu	CM384771-1g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%+	1g	$308	2023-01-19
Chemenu	CM384771-10g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%+	10g	$1474	2023-01-19
eNovation Chemicals LLC	D685637-0.25g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%	0.25g	$120	2024-07-20
eNovation Chemicals LLC	D685637-1g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%	1g	$265	2024-07-20
eNovation Chemicals LLC	D685637-5g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%	5g	$870	2024-07-20
eNovation Chemicals LLC	D685637-10g	1-Bromo-1-nitrocyclobutane	51175-81-6	95%	10g	$1320	2024-07-20

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Additional information on 1-Bromo-1-nitrocyclobutane

Introduction to 1-Bromo-1-nitrocyclobutane (CAS No. 51175-81-6)

1-Bromo-1-nitrocyclobutane (CAS No. 51175-81-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique bromo and nitro functionalities, offers a wide range of applications due to its reactivity and structural properties.

The molecular structure of 1-Bromo-1-nitrocyclobutane consists of a cyclobutane ring with a bromine atom and a nitro group attached to the same carbon atom. This arrangement imparts distinct chemical properties that make it an attractive starting material for various synthetic transformations. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the nitro group can be reduced to an amino group, opening up pathways for further functionalization.

In recent years, 1-Bromo-1-nitrocyclobutane has been extensively studied for its potential in the synthesis of complex organic molecules and pharmaceutical intermediates. One notable application is in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The ability to introduce diverse functional groups through selective transformations makes it a valuable tool in drug discovery and development.

The reactivity of 1-Bromo-1-nitrocyclobutane has also been explored in the context of materials science. Its unique structure allows for the creation of advanced polymers and coatings with enhanced mechanical and thermal properties. Studies have shown that derivatives of this compound can be used to synthesize polymers with improved stability and performance, making them suitable for various industrial applications.

In the realm of chemical synthesis, 1-Bromo-1-nitrocyclobutane has been employed in the development of new synthetic methodologies. For example, recent research has focused on using this compound in transition-metal-catalyzed reactions to achieve high yields and selectivity. These advancements have not only expanded the synthetic toolkit but also provided more efficient routes to complex molecules.

The environmental impact of chemical processes involving 1-Bromo-1-nitrocyclobutane is another area of active research. Scientists are working on developing greener synthetic methods that minimize waste and reduce the use of hazardous reagents. This aligns with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

In conclusion, 1-Bromo-1-nitrocyclobutane (CAS No. 51175-81-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an invaluable starting material for synthetic transformations, pharmaceutical research, and materials science applications. As research continues to advance, it is likely that new applications and methodologies will emerge, further solidifying its importance in the chemical community.